4-Chloro-6-methoxyquinoline

• IUPAC Name: 4-chloro-6-methoxyquinoline
• InChI: InChI=1S/C10H8ClNO/c1-13-7-2-3-10-8(6-7)9(11)4-5-12-10/h2-6H,1H3
• InChI Key: BEOVBLPXVFICSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1)Cl
• Molecular Formula: C10H8ClNO
• DSSTOX Substance ID: DTXSID50962806
• Molecular Weight: 193.63 g/mol
• CAS RN: 4295-04-9

Description

4-Chloro-6-methoxyquinoline is a chemical compound with the molecular formula C10H8ClNO. It is used in the pharmaceutical industry for treating infection after burns.

Synthesis Analysis

The synthesis of 4-Chloro-6-methoxyquinoline involves a reaction with water and hydrogen iodide in dichloromethane at 100℃ for 5 hours. The mixture is then cooled to room temperature and water is added. The organic phase is separated, and the aqueous phase is basified and extracted with DCM.

Molecular Structure Analysis

The molecular structure of 4-Chloro-6-methoxyquinoline consists of 10 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom. The molecular weight is 193.63.

Physical And Chemical Properties Analysis

4-Chloro-6-methoxyquinoline has a density of 1.3±0.1 g/cm3. Its boiling point is 299.9±20.0 °C at 760 mmHg. The melting point is 79-79.5 °C. It has a LogP value of 2.87, indicating its lipophilicity.

Scientific Research Applications

Chemosensor Development

4-Chloro-6-methoxyquinoline derivatives have been explored for their potential use as chemosensors. One study details the synthesis of a compound involving 5-chloro-8-methoxyquinoline appended diaza-18-crown-6, which selectively responds to cadmium ions (Cd2+) via a significant increase in fluorescence. This compound could be useful in detecting cadmium concentrations in waste effluent streams and food products (Prodi et al., 2001).

Synthesis and Characterization

The synthesis of 4-Chloro-6-methoxyquinoline itself has been a subject of study, with research focusing on its preparation from various starting materials and optimizing reaction conditions. This includes studies on its synthesis and the characterization of its physical and chemical properties (Jiang Jia-mei, 2010).

Antimicrobial Studies

Compounds derived from 4-Chloro-6-methoxyquinoline have been investigated for their antimicrobial properties. For instance, a study on the novel compound 4-chloro-8-methoxyquinoline-2(1H)-one showed promising results against various bacterial and fungal strains, indicating its potential as an antimicrobial agent (Murugavel et al., 2017).

Luminescence Properties

Research has been conducted on the luminescence properties of cyano functionalized 6-methoxyquinolin-2-ones, synthesized via 4-chloro-6-methoxyquinolin-2-ones. These studies help in understanding the fluorescence characteristics of these compounds and their potential applications in various fields, including optical materials and sensors (Enoua et al., 2009).

Safety and Hazards

4-Chloro-6-methoxyquinoline is classified as Acute Tox. 4 Oral - Eye Dam. 1. It is harmful if swallowed and causes serious eye damage. It is recommended to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye.

Synthesis routes and methods I

Procedure details

2,4-Dichloroquinoline (2.5 g, 12.6 mmol) was dissolved in anhydrous toluene (20 ml), a suspension of sodium methoxide (2.5 g, 46.3 mmol) in anhydrous toluene (20 ml) was added and the mixture was heated under reflux for 16 hours. After cooling to room temperature the suspension was filtered, the filter cake washed once with toluene (50 ml), the combined filtrates were evaporated under reduced pressure to dryness to yield 2.1 g (10.8 mmol, 86%) of a red solid. MS (ES) m/z=193.1 [M+H]+.

Synthesis routes and methods II

Procedure details

4-Chloro-7-methoxyquinoline and 4-Chloro-8-methoxy-quinoline: Lauer; J. Am. Chem. Soc.; 68; 1946; 1268);

Q & A

Q1: What is the main objective of the study presented in the paper "Synthesis and study of some 4-substituted 2-(benzimidazol-2′-yl)quinolines"?

A1: The main objective of this study [] is to synthesize a series of novel 4-substituted 2-(benzimidazol-2′-yl)quinoline derivatives and investigate their chemical properties.